Cas no 1855220-90-4 (N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine)

• Product Name: N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine
• CAS No: 1855220-90-4
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 5252800
• Update Time: 2025-06-11

N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• [(3,3-difluorocyclobutyl)methyl](2-methylbutan-2-yl)amine
• N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine

• Inchi： 1S/C10H19F2N/c1-4-9(2,3)13-7-8-5-10(11,12)6-8/h8,13H,4-7H2,1-3H3
• InChI Key： QGFKTNGRYODQQQ-UHFFFAOYSA-N
• SMILES： FC1(CC(CNC(C)(C)CC)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Additional information on N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine

Research Brief on N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine (CAS: 1855220-90-4)

N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine (CAS: 1855220-90-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluorocyclobutyl moiety and a tertiary amine group, is being explored for its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development.

Recent literature highlights the compound's role as a modulator of central nervous system (CNS) targets, particularly in the context of neurological and psychiatric disorders. Preliminary in vitro and in vivo studies suggest that N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine exhibits significant binding affinity to specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings underscore its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease. Further investigations are underway to elucidate its pharmacokinetic and pharmacodynamic profiles.

The synthetic route for N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine has been optimized to achieve high yield and purity, as reported in recent patents and peer-reviewed publications. Key steps involve the fluorination of cyclobutane derivatives followed by reductive amination. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structural integrity and purity. These developments are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

In addition to its CNS applications, emerging research suggests that N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine may have utility in oncology. Early-stage studies indicate that the compound can modulate cellular pathways involved in apoptosis and cell cycle regulation, making it a potential candidate for cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies are currently exploring these avenues, with a focus on identifying specific molecular targets and optimizing the compound's efficacy and safety profiles.

Despite these promising developments, challenges remain in the clinical translation of N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions include the design of derivatives with improved pharmacological properties and the development of targeted delivery systems to enhance therapeutic outcomes. The compound's progress will be closely monitored by the scientific community, as it represents a significant advancement in the field of medicinal chemistry.

In conclusion, N-[(3,3-difluorocyclobutyl)methyl]-2-methylbutan-2-amine (CAS: 1855220-90-4) is a compound with substantial therapeutic potential across multiple disease areas. Its unique chemical structure and promising biological activity make it a focal point of current research efforts. Continued investigation and collaboration will be essential to fully realize its clinical applications and contribute to the advancement of chemical biology and pharmaceutical sciences.